Cas no 194979-77-6 (N-Boc-3,4-Dihydro-2(1H)-quinolinone)

• Product Name: N-Boc-3,4-Dihydro-2(1H)-quinolinone
• CAS No: 194979-77-6
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD22689123
• CID: 1387304
• PubChem ID: 10538446
• Update Time: 2025-06-14

N-Boc-3,4-Dihydro-2(1H)-quinolinone Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-2-oxo-, 1,1-dimethylethylester
• tert-butyl 2-oxo-1,2,3,4-tetrahydroquinoline-1-carboxylate
• N-BOC-3,4-Dihydro-2(1H)-quinolinone
• FSFHCEVCPJYOCO-UHFFFAOYSA-N
• tert-butyl 2-oxo-3,4-dihydroquinoline-1(2H)-carboxylate
• MFCD22689123
• AKOS025404106
• Tert-butyl 2-oxo-3,4-dihydroquinoline-1-carboxylate
• AS-62319
• 194979-77-6
• DB-115314
• SCHEMBL6949587
• N-Boc-3,4-Dihydro-2(1H)-quinolinone

• MDL： MFCD22689123
• Inchi： 1S/C14H17NO3/c1-14(2,3)18-13(17)15-11-7-5-4-6-10(11)8-9-12(15)16/h4-7H,8-9H2,1-3H3
• InChI Key： FSFHCEVCPJYOCO-UHFFFAOYSA-N
• SMILES： O(C(N1C(CCC2C=CC=CC1=2)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.12100
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 2.96590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-Boc-3,4-Dihydro-2(1H)-quinolinone

Comprehensive Overview of N-Boc-3,4-Dihydro-2(1H)-quinolinone (CAS No. 194979-77-6): Properties, Applications, and Industry Insights

N-Boc-3,4-Dihydro-2(1H)-quinolinone (CAS No. 194979-77-6) is a high-value heterocyclic compound widely utilized in pharmaceutical and organic synthesis. Its structural uniqueness, featuring a Boc-protected amine and a quinolinone core, makes it a versatile intermediate for drug discovery and fine chemical production. Researchers and manufacturers increasingly seek this compound due to its role in synthesizing bioactive molecules, particularly in oncology and CNS drug development.

The growing demand for N-Boc-3,4-Dihydro-2(1H)-quinolinone aligns with trends in small-molecule therapeutics and green chemistry. As sustainability gains traction, synthetic routes for this compound now emphasize atom economy and catalytic efficiency. Recent publications highlight its use in metal-free transformations, addressing industry concerns about heavy metal residues in APIs. The compound's crystalline purity (>98%) and stability under inert conditions further enhance its appeal for GMP-grade synthesis.

Analytical characterization of 194979-77-6 typically involves HPLC-MS and NMR spectroscopy, with particular attention to the Boc group stability during storage. Thermal studies reveal decomposition above 180°C, necessitating controlled environments for industrial-scale handling. The quinolinone scaffold demonstrates remarkable hydrogen-bonding capacity, enabling precise molecular recognition in enzyme inhibitor design – a property leveraged in recent kinase-targeted drug candidates.

Supply chain dynamics for N-Boc-3,4-Dihydro-2(1H)-quinolinone reflect broader shifts in specialty chemicals distribution. With Asia-Pacific emerging as a production hub, quality verification through COA documentation has become crucial. The compound's non-hygroscopic nature simplifies international logistics compared to analogous N-H unprotected derivatives, reducing degradation risks during transit.

Innovative applications continue to emerge, particularly in photoredox catalysis and DNA-encoded library synthesis. The electron-rich quinolinone system participates in novel C-H activation protocols, enabling rapid diversification of lead compounds. These advancements address pharmaceutical industry needs for high-throughput screening compatible building blocks.

Regulatory compliance remains straightforward for CAS 194979-77-6, as it falls outside controlled substance classifications. However, prudent handling is advised due to potential dust explosion hazards common to fine organic powders. Material safety data sheets emphasize local exhaust ventilation during processing, aligning with occupational exposure limits for similar aromatic amides.

The economic outlook for N-Boc-3,4-Dihydro-2(1H)-quinolinone appears robust, driven by expanding contract research organizations and generic drug formulation markets. Price stability reflects mature synthetic methodologies, though chiral resolution services for optically active derivatives command premium pricing. Current research explores its potential in bioconjugation chemistry for antibody-drug conjugates.

Environmental considerations include biodegradability studies showing moderate persistence in aqueous systems. Industry best practices recommend solvent recovery during production to minimize ecological impact. The compound's low bioaccumulation potential makes it preferable to halogenated analogs in green chemistry metrics assessments.

Future developments may focus on continuous flow synthesis adaptations and polymeric supports for solid-phase applications. The Boc deprotection kinetics of this compound under microwave irradiation have recently enabled faster parallel synthesis workflows, demonstrating its ongoing relevance in modern drug discovery paradigms.